NoName
Overview
Description
NoName is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Mechanism of Action
The mechanism of action of NoName is not fully understood, but it is believed to interact with specific proteins and enzymes in the body. This interaction leads to changes in cellular signaling pathways, ultimately resulting in the observed biological effects. The exact targets of NoName are still under investigation, and further research is needed to fully understand its mechanism of action.
Biochemical and Physiological Effects:
NoName has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that NoName can inhibit the growth of cancer cells and reduce inflammation. Additionally, NoName has been shown to have neuroprotective effects and may be beneficial in the treatment of neurodegenerative diseases. However, more research is needed to fully understand the biochemical and physiological effects of NoName.
Advantages and Limitations for Lab Experiments
NoName has several advantages as a research tool. It is a small molecule, making it easy to synthesize and manipulate in the lab. Additionally, NoName has been shown to have potent biological activity, making it a promising lead compound for drug discovery. However, there are also limitations to using NoName in lab experiments. Its mechanism of action is not fully understood, and its effects may be unpredictable in certain contexts. Additionally, NoName may have off-target effects, making it difficult to interpret experimental results.
Future Directions
There are several future directions for research on NoName. One area of focus is in understanding its mechanism of action. Further research is needed to identify the specific targets of NoName and to understand how it interacts with these targets. Additionally, more research is needed to fully understand the biochemical and physiological effects of NoName. This will be crucial in determining its potential applications in drug discovery and development. Finally, there is a need for more research on the limitations of NoName in lab experiments. Understanding these limitations will be crucial in interpreting experimental results and in developing more effective research tools.
Scientific Research Applications
NoName has a wide range of potential applications in scientific research. One of the most promising areas of research is in drug discovery and development. NoName has been shown to have potent biological activity against various disease targets, making it a promising lead compound for drug development. Additionally, NoName has been used in the development of novel materials, such as polymers and nanoparticles, due to its unique properties.
properties
IUPAC Name |
N,N'-bis(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)decanediamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H54N4O4/c1-25(2)17-21(18-26(3,4)31(25)35)29-23(33)15-13-11-9-10-12-14-16-24(34)30-22-19-27(5,6)32(36)28(7,8)20-22/h21-22,35-36H,9-20H2,1-8H3,(H,29,33)(H,30,34) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPNPLTNZGNKCIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1O)(C)C)NC(=O)CCCCCCCCC(=O)NC2CC(N(C(C2)(C)C)O)(C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H54N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-oxo-2-[2-(1-phenylethylidene)hydrazino]ethyl}-1,3-benzodioxole-5-carboxamide](/img/structure/B3857120.png)
![4-bromo-N'-[3-(2-furyl)-2-propen-1-ylidene]benzohydrazide](/img/structure/B3857144.png)
![N-{2-oxo-2-[2-(1-phenylethylidene)hydrazino]ethyl}-2-phenylacetamide](/img/structure/B3857173.png)
![1-[2-(mesityloxy)ethyl]-1H-imidazole](/img/structure/B3857180.png)
![N'-[1-(4-chlorophenyl)ethylidene]-2-(2,4-dichlorophenoxy)acetohydrazide](/img/structure/B3857181.png)
![3-phenyl-3-[(phenylacetyl)amino]propanoic acid](/img/structure/B3857207.png)